N-(3-(6-methoxypyridazin-3-yl)phenyl)-4-methyl-3,5-dinitrobenzenesulfonamide

• IUPAC Name: N-[3-(6-methoxypyridazin-3-yl)phenyl]-4-methyl-3,5-dinitrobenzenesulfonamide
• InChI: InChI=1S/C18H15N5O7S/c1-11-16(22(24)25)9-14(10-17(11)23(26)27)31(28,29)21-13-5-3-4-12(8-13)15-6-7-18(30-2)20-19-15/h3-10,21H,1-2H3
• InChI Key: JLFFXSPEBJOSHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C18H15N5O7S
• Molecular Weight: 445.4 g/mol
• CAS No.: 906152-10-1

Description

“N-(3-(6-methoxypyridazin-3-yl)phenyl)-4-methyl-3,5-dinitrobenzenesulfonamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a methoxy group attached to it. It also contains a phenyl ring attached to a sulfonamide group, and a methyl group and two nitro groups attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The pyridazine ring would likely contribute to the compound’s aromaticity, while the methoxy group could increase its polarity. The sulfonamide group could form hydrogen bonds, and the nitro groups could contribute to the compound’s reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in polar solvents, while the nitro groups could make it more reactive.

Scientific Research Applications

Chemical Synthesis and Characterization

Research on compounds containing sulfonamide groups often focuses on their synthesis and characterization. For example, studies have detailed the synthesis of cyclic compounds containing aminobenzenesulfonamide, highlighting their significance in organic synthesis and pharmaceutical development (Kaneda, 2020). These methodologies could be applicable to N-(3-(6-methoxypyridazin-3-yl)phenyl)-4-methyl-3,5-dinitrobenzenesulfonamide for the development of novel pharmaceuticals or materials.

Advanced Oxidation Processes

The review on the degradation of acetaminophen by advanced oxidation processes discusses the importance of understanding the pathways, by-products, and biotoxicity of chemical compounds in environmental contexts (Qutob et al., 2022). Similar research could explore how this compound and its derivatives behave under various environmental conditions, contributing to pollution control and environmental protection.

Medicinal Chemistry and Pharmacology

The sulfonamide-based compounds have been a focus of medicinal chemistry, showing broad bioactive spectra and offering potential as antimicrobial, anticancer, and various other therapeutic agents (Shichao et al., 2016). Investigating this compound in this context could reveal new pharmaceutical applications, especially considering the versatility and value of sulfonamide derivatives in drug development.

Environmental Impact and Safety

Research into the occurrence, fate, and behavior of parabens in aquatic environments underscores the importance of studying the environmental impact of chemical compounds (Haman et al., 2015). Similar investigations into this compound could assess its persistence, biodegradability, and potential as an environmental contaminant, contributing to safer chemical management practices.

Mechanism of Action

The mechanism of action of this compound is not known, as it is a novel compound that has not been widely studied.